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Compound of Interest

Compound Name: Tup hydrochloride

Cat. No.: B12387351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tup hydrochloride, with the CAS number 1200041-11-7, is a specialized chemical compound

identified as a cleavable linker for use in the burgeoning field of Antibody-Drug Conjugates

(ADCs). This technical guide provides a comprehensive overview of its chemical properties, its

crucial role in ADC technology, and the underlying principles of its application. While specific

experimental data for Tup hydrochloride is not extensively available in public literature, this

document extrapolates its function based on its structural characteristics as (S)-2-amino-5-(4-

hydroxyphenyl)pentanoic acid hydrochloride and the established science of cleavable ADC

linkers.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Tup hydrochloride is fundamental

for its application in the precise science of ADC development.
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Property Value Source

CAS Number 1200041-11-7 [1][2][3]

Chemical Name

(S)-2-amino-5-(4-

hydroxyphenyl)pentanoic acid

hydrochloride

PubChem

Molecular Formula C₁₂H₁₈ClNO₃ [1]

Molecular Weight 259.73 g/mol [1]

SMILES String

C--INVALID-LINK--C--

INVALID-LINK--

CC1=CC=C(O)C=C1.Cl

[1]

Appearance
White to off-white solid (typical

for similar compounds)
Inferred

Solubility

Soluble in aqueous solutions

and polar organic solvents

(e.g., DMSO, DMF)

Inferred

Storage Conditions 2-8°C, desiccated [1]

Role in Antibody-Drug Conjugate (ADC) Technology
Antibody-Drug Conjugates are a transformative class of biopharmaceutical drugs that combine

the specificity of monoclonal antibodies with the potent cell-killing effects of cytotoxic small

molecules. The linker is a critical component that connects the antibody to the cytotoxic

payload, and its characteristics dictate the stability, efficacy, and safety of the ADC.

Tup hydrochloride is classified as a cleavable ADC linker. This means it is designed to be

stable in the systemic circulation and to release the cytotoxic payload only after the ADC has

bound to its target antigen on the cancer cell surface and has been internalized.

The General Mechanism of Action for an ADC with a
Cleavable Linker
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The workflow of an ADC utilizing a cleavable linker like Tup hydrochloride can be visualized

as a multi-step process:

1. ADC in Circulation
(Linker Stable)

2. Target Binding &
Internalization

Antigen Recognition 3. Lysosomal TraffickingEndocytosis 4. Linker Cleavage
(Payload Release)

Enzymatic Action 5. Payload Induces
Cell Death

Drug Efficacy

Click to download full resolution via product page

Caption: General workflow of an Antibody-Drug Conjugate (ADC).

The Specific Role of Tup Hydrochloride
Based on its chemical structure, (S)-2-amino-5-(4-hydroxyphenyl)pentanoic acid hydrochloride,

Tup hydrochloride is an amino acid-based linker. This structure suggests that it is susceptible

to cleavage by enzymes that are abundant in the lysosomal compartment of cells, such as

cathepsins.

The proposed mechanism for Tup hydrochloride involves its peptide bond being recognized

and hydrolyzed by these lysosomal proteases. This enzymatic cleavage would then initiate the

release of the conjugated cytotoxic drug, allowing it to exert its therapeutic effect within the

target cancer cell.

Experimental Protocols (Hypothetical)
While specific, published experimental protocols for Tup hydrochloride are not readily

available, the following sections outline the general methodologies that would be employed for

its synthesis, conjugation, and evaluation, based on standard practices in the field of ADC

development.

Synthesis of Tup Hydrochloride
The synthesis of (S)-2-amino-5-(4-hydroxyphenyl)pentanoic acid hydrochloride would likely

involve a multi-step organic synthesis pathway. A plausible, though hypothetical, retro-synthetic

analysis suggests starting from commercially available precursors and employing standard

reactions for amino acid synthesis and protection/deprotection strategies.

A generalized synthetic workflow could be as follows:
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Starting Materials
(e.g., protected glutamic acid derivative,

phenylboronic acid derivative)
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Bond Formation
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Functional Group
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Deprotection Final Product:

Tup Hydrochloride
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Caption: A generalized synthetic workflow for Tup hydrochloride.

Conjugation to Antibody and Payload
The conjugation of Tup hydrochloride to a monoclonal antibody and a cytotoxic payload

would involve several key steps:

Functionalization of the Linker: The carboxylic acid and amino groups of Tup hydrochloride
would be functionalized to introduce reactive handles for conjugation. For example, the

amino group could be reacted with a maleimide-containing reagent to allow for subsequent

cysteine-based conjugation to the antibody. The carboxylic acid could be activated to form an

amide bond with an amine-containing payload.

Antibody Modification: If cysteine-based conjugation is intended, the interchain disulfide

bonds of the antibody would be partially reduced to generate free thiol groups.

Conjugation Reaction: The functionalized linker-payload construct would then be reacted

with the modified antibody.

Purification and Characterization: The resulting ADC would be purified using techniques such

as size-exclusion chromatography (SEC) and characterized to determine the drug-to-

antibody ratio (DAR), purity, and stability.

In Vitro Cleavage Assay
To confirm the cleavable nature of Tup hydrochloride, an in vitro cleavage assay would be

performed.

Incubation: The ADC would be incubated with purified lysosomal enzymes (e.g., Cathepsin

B) or in a lysosomal extract at an acidic pH (typically pH 4.5-5.5) to mimic the lysosomal

environment.
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Time Points: Samples would be taken at various time points.

Analysis: The samples would be analyzed by techniques such as High-Performance Liquid

Chromatography (HPLC) or Mass Spectrometry (MS) to quantify the release of the free

payload from the ADC over time.

Signaling Pathways (Post-Payload Release)
Once the cytotoxic payload is released from the ADC through the cleavage of the Tup
hydrochloride linker, it can induce cell death through various signaling pathways, depending

on the nature of the payload. Common cytotoxic payloads used in ADCs and their mechanisms

of action include:

Microtubule Inhibitors (e.g., Auristatins, Maytansinoids): These agents disrupt microtubule

dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.

DNA Damaging Agents (e.g., Calicheamicins, Duocarmycins): These payloads cause DNA

double-strand breaks, which trigger DNA damage response pathways and ultimately lead to

apoptosis.

The specific signaling pathway activated would be a direct consequence of the chosen

cytotoxic drug conjugated via Tup hydrochloride.
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Caption: Signaling pathways activated by released cytotoxic payloads.

Conclusion
Tup hydrochloride (CAS 1200041-11-7), or (S)-2-amino-5-(4-hydroxyphenyl)pentanoic acid

hydrochloride, is a promising cleavable linker for the development of next-generation Antibody-

Drug Conjugates. Its amino acid-based structure suggests a mechanism of action that relies on

enzymatic cleavage within the lysosomal compartment of target cancer cells, ensuring a

targeted release of the cytotoxic payload. While specific experimental data on this particular

linker is limited in the public domain, the principles outlined in this guide provide a solid

foundation for researchers and drug development professionals to understand its potential

applications and to design experiments for its evaluation and implementation in novel ADC

therapies. Further research and publication of data specific to Tup hydrochloride will be

invaluable in fully elucidating its performance and potential in the fight against cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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